![molecular formula C17H20N4O B4775321 2-(4-phenyl-1-piperazinyl)-N-4-pyridinylacetamide](/img/structure/B4775321.png)
2-(4-phenyl-1-piperazinyl)-N-4-pyridinylacetamide
Overview
Description
2-(4-phenyl-1-piperazinyl)-N-4-pyridinylacetamide is a chemical compound that has been extensively studied for its potential use in the field of medicinal chemistry. It is commonly referred to as PPA or PAPP, and it has been found to exhibit a range of biochemical and physiological effects that make it a promising candidate for further research.
Mechanism of Action
The mechanism of action of PPA is complex and involves the modulation of various neurotransmitter systems in the brain. It has been found to act as a potent antagonist of the 5-HT2A receptor, which is involved in the regulation of mood and emotion. It also exhibits activity at other neurotransmitter receptors, including the dopamine D2 receptor and the α1-adrenergic receptor.
Biochemical and Physiological Effects
PPA has been found to exhibit a range of biochemical and physiological effects in animal models. It has been shown to increase the release of dopamine and norepinephrine in the brain, which may contribute to its antidepressant and anxiolytic effects. It has also been found to modulate the activity of various ion channels, including the NMDA receptor, which is involved in learning and memory.
Advantages and Limitations for Lab Experiments
PPA has several advantages for use in laboratory experiments. It is a well-characterized compound with a high level of purity, making it easy to work with. It also exhibits potent activity against a range of biological targets, making it a versatile tool for studying various physiological and biochemical processes.
However, there are also some limitations to the use of PPA in laboratory experiments. It has been found to exhibit some toxicity in animal models, particularly at high doses. It also has limited solubility in water, which may make it difficult to work with in certain experimental settings.
Future Directions
There are several potential future directions for research on PPA. One area of interest is the development of new drugs based on the structure of PPA. Researchers are exploring the use of PPA derivatives as potential treatments for a range of medical conditions.
Another area of interest is the elucidation of the precise mechanism of action of PPA. Researchers are working to better understand how PPA modulates neurotransmitter systems in the brain and how this contributes to its physiological effects.
Finally, there is interest in exploring the potential use of PPA as a research tool for studying various physiological and biochemical processes. Its potent activity against a range of biological targets makes it a versatile tool for studying various aspects of brain function and disease.
Scientific Research Applications
PPA has been extensively studied for its potential use in the treatment of various medical conditions. It has been found to exhibit potent activity against a range of biological targets, including neurotransmitter receptors, ion channels, and enzymes. This makes it a promising candidate for the development of new drugs for the treatment of conditions such as depression, anxiety, and schizophrenia.
properties
IUPAC Name |
2-(4-phenylpiperazin-1-yl)-N-pyridin-4-ylacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N4O/c22-17(19-15-6-8-18-9-7-15)14-20-10-12-21(13-11-20)16-4-2-1-3-5-16/h1-9H,10-14H2,(H,18,19,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJISHEZWTJQLJZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC(=O)NC2=CC=NC=C2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
38.6 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID47200235 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
2-(4-phenyl-1-piperazinyl)-N-4-pyridinylacetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.